Cas no 1042796-01-9 (1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid
• CAS No: 1042796-01-9
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5069300
• Update Time: 2025-06-14

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid
• 1-(4-methylthiadiazole-5-carbonyl)piperidine-4-carboxylic acid
• 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H13N3O3S/c1-6-8(17-12-11-6)9(14)13-4-2-7(3-5-13)10(15)16/h7H,2-5H2,1H3,(H,15,16)
• InChI Key： PMTBZCCOTGXXOW-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid

Research Brief on 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid (CAS: 1042796-01-9)

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid (CAS: 1042796-01-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a 4-methyl-1,2,3-thiadiazole moiety with a piperidine-4-carboxylic acid scaffold, which suggests potential applications in drug discovery and development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid involves a multi-step process, starting with the preparation of the 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride, followed by its coupling with piperidine-4-carboxylic acid. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's stability under physiological conditions has also been evaluated, with promising results indicating its suitability for in vitro and in vivo studies.

Preliminary biological evaluations have revealed that 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. Specifically, it has shown affinity towards targets such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential therapeutic applications in conditions like arthritis and chronic obstructive pulmonary disease (COPD). Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

In addition to its enzyme inhibitory properties, this compound has also been investigated for its potential as a building block in the design of more complex drug molecules. Its unique structural features, including the thiadiazole ring and the carboxylic acid group, offer opportunities for further chemical modifications to enhance its pharmacological profile. Computational modeling and molecular docking studies have provided insights into its binding modes with various biological targets, aiding in the rational design of derivatives with improved efficacy.

Despite these promising findings, several challenges remain to be addressed. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), need to be thoroughly characterized to assess its drug-likeness. Additionally, toxicological studies are required to ensure its safety profile before advancing to preclinical development. Collaborative efforts between academic and industrial researchers are expected to accelerate the progress in this area.

In conclusion, 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-4-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its unique structure and preliminary biological activities make it a valuable candidate for further exploration in drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.